Overcoming metal-induced fluorescence quenching on plasmo-photonic metasurfaces coated by a self-assembled monolayer†
Chemical Communications Pub Date: 2015-06-19 DOI: 10.1039/C5CC04426J
Abstract
We have experimentally shown significant suppression of metal-induced fluorescence (FL) quenching on plasmo-photonic metasurfaces by incorporating a self-assembled monolayer (SAM) of sub-nm thickness. The FL signals of rhodamine dye molecules have been several-ten-fold enhanced by introducing the SAM, in comparison with the previous configuration contacting molecules and metal surfaces.
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Journal Name：Chemical Communications
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CAS no.: 89640-58-4
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